Cas no 2000946-13-2 (Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl-)

• Product Name: Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl-
• CAS No: 2000946-13-2
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5254628
• Update Time: 2025-05-19

Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl-

• Inchi： 1S/C13H21N3/c1-9-5-10(2)7-13(6-9)12-11(3-4-16-13)14-8-15-12/h8-10,16H,3-7H2,1-2H3,(H,14,15)
• InChI Key： OXRLYJVDSUWDSD-UHFFFAOYSA-N
• SMILES： C12(NCCC3N=CNC=31)CC(C)CC(C)C2

Additional information on Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl-

Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl-

The compound Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl- (CAS No: 2000946-13-2) is a complex organic molecule with a unique spiro structure. This structure consists of a cyclohexane ring fused to an imidazo[4,5-c]pyridine moiety. The presence of the spiro junction and the substituents on the cyclohexane ring (specifically the 3',5',6',7'-tetrahydro group and the 3,5-dimethyl groups) imparts distinct chemical and physical properties to this compound.

Recent studies have highlighted the potential of Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl- in various fields due to its structural complexity and functional diversity. For instance, researchers have explored its role in drug design, particularly in the development of bioactive molecules with potential therapeutic applications. The spiro structure is known to enhance molecular rigidity and can serve as a scaffold for further functionalization.

One of the key areas of interest in this compound is its synthesis and structural characterization. Scientists have developed novel synthetic routes to construct the spiro system efficiently. These methods often involve multi-component reactions or stepwise assembly strategies that allow for precise control over the substituents on both rings. The ability to synthesize such complex structures has opened new avenues for exploring their reactivity and stability under different conditions.

From a pharmacological perspective, Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl- has shown promise as a lead compound in drug discovery programs targeting various diseases. Its unique architecture may confer favorable pharmacokinetic properties such as improved bioavailability and reduced toxicity. Preclinical studies have demonstrated its potential as an antagonist or agonist for specific receptors or enzymes involved in disease pathways.

In addition to its therapeutic applications, this compound has also been studied for its material properties. The rigid spiro structure could potentially be utilized in the development of advanced materials with tailored mechanical or electronic properties. Researchers are investigating its use in polymer chemistry and nanotechnology applications.

The environmental impact of Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl- is another area of growing interest. As industries increasingly prioritize sustainability and green chemistry practices, understanding the compound's degradation pathways and ecological effects is crucial. Recent studies have focused on assessing its biodegradability under various environmental conditions to ensure minimal ecological footprint.

In conclusion, Spiro[cyclohexane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-3,5-dimethyl- (CAS No: 2000946-13-2) represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its complex structure provides a platform for innovative research in drug discovery, material science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses